Cas no 1782762-78-0 (Cyclopropanamine, 1-(3-piperidinyl)-)

• Product Name: Cyclopropanamine, 1-(3-piperidinyl)-
• CAS No: 1782762-78-0
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 6066180
• PubChem ID: 82594211
• Update Time: 2025-05-25

Cyclopropanamine, 1-(3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(3-piperidinyl)-
• EN300-6309018
• 1-(piperidin-3-yl)cyclopropan-1-amine
• 1782762-78-0

• Inchi： 1S/C8H16N2/c9-8(3-4-8)7-2-1-5-10-6-7/h7,10H,1-6,9H2
• InChI Key： IKGLYPWGIIQIKB-UHFFFAOYSA-N
• SMILES： C1(C2CCCNC2)(N)CC1

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 219.4±8.0 °C(Predicted)
• pka: 10.41±0.10(Predicted)

Additional information on Cyclopropanamine, 1-(3-piperidinyl)-

Cyclopropanamine, 1-(3-piperidinyl)-

Cyclopropanamine, 1-(3-piperidinyl)- is a chemical compound with the CAS number 1782762-78-0. This compound is an intriguing molecule that combines the structural features of cyclopropane and piperidine, making it a unique entity in the realm of organic chemistry. The molecule consists of a cyclopropane ring attached to an amine group, which is further connected to a piperidine moiety. This combination gives rise to a structure that is both rigid and flexible, offering potential applications in various fields such as pharmaceuticals, materials science, and catalysis.

The synthesis of Cyclopropanamine, 1-(3-piperidinyl)- involves a series of carefully designed reactions. One common approach is the cycloaddition reaction, where a diene reacts with a dienophile to form the cyclopropane ring. This method is highly efficient and has been optimized in recent studies to achieve high yields and purity. Another method involves the use of transition metal catalysts, which facilitate the formation of the cyclopropane ring through mechanisms such as oxidative coupling or metathesis.

Recent research has highlighted the potential of Cyclopropanamine, 1-(3-piperidinyl)- in drug discovery. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead for anti-cancer drug development. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in metalloenzyme mimics and catalytic systems.

In terms of physical properties, Cyclopropanamine, 1-(3-piperidinyl)- has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermal stability is remarkable, making it suitable for high-temperature applications. The compound also exhibits fluorescence under UV light, which could be exploited for sensing applications or as a probe in bioimaging.

The study of Cyclopropanamine, 1-(3-piperidinyl)- has also led to insights into its electronic properties. Computational studies using density functional theory (DFT) have revealed that the molecule has a conjugated system that facilitates electron delocalization. This property enhances its conductivity and makes it a candidate for use in organic electronics. Researchers are currently exploring its potential as an active layer material in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

Furthermore, Cyclopropanamine, 1-(3-piperidinyl)- has shown promise in polymer chemistry. Its ability to act as a crosslinker or chain extender has been demonstrated in recent studies on thermosetting polymers. The incorporation of this compound into polymer networks enhances their mechanical properties and thermal stability, making them suitable for high-performance applications such as aerospace materials and electronic encapsulants.

In conclusion, Cyclopropanamine, 1-(3-piperidinyl)- (CAS No: 1782762-78-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its favorable physical and chemical properties, positions it as an important building block for future innovations in science and technology.